N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6-thiomorpholinopyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(6-thiomorpholin-4-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C18H20N4O3S2/c23-17(19-9-13-1-2-14-15(7-13)25-12-24-14)10-27-18-8-16(20-11-21-18)22-3-5-26-6-4-22/h1-2,7-8,11H,3-6,9-10,12H2,(H,19,23)
• InChI Key: DQYZXCINRBISAN-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=CC(=NC=N2)SCC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H20N4O3S2
• Molecular Weight: 404.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6-thiomorpholinopyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H20N4O3S2 and its molecular weight is 404.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have focused on synthesizing novel compounds using benzodioxole and thiazolopyrimidine moieties as key structural elements. One study described the synthesis of benzodioxole-based dithiocarbamate derivatives, evaluated for their cytotoxic effects against human lung adenocarcinoma and rat glioma cell lines. Compounds demonstrated notable inhibitory effects, suggesting potential as anticancer agents (Altıntop et al., 2017).

Antitumor Activity

Another research avenue explores the antitumor activities of derivatives, highlighting the design, synthesis, and evaluation of 3-benzyl-substituted-4(3H)-quinazolinones with significant broad-spectrum antitumor activity. These compounds demonstrated considerable potency compared to traditional controls, indicating their potential in cancer therapy (Al-Suwaidan et al., 2016).

Enzyme Inhibition

The enzyme inhibitory potential of new sulfonamides, incorporating benzodioxane and acetamide moieties, was also investigated. This study focused on α-glucosidase and acetylcholinesterase inhibitors, where most compounds exhibited substantial inhibitory activity, particularly against yeast α-glucosidase. The findings suggest implications for diabetes and Alzheimer's disease treatment (Abbasi et al., 2019).

Antimicrobial and Antibacterial Agents

Research has also extended to the synthesis of novel derivatives as potent antibacterial agents. Studies involving the synthesis of N-(benzo[d]thiazol-2-yl)acetamide derivatives containing quinoline linkage demonstrated broad-spectrum antibacterial activity against various microorganisms, indicating their potential as new antibacterial compounds (Bhoi et al., 2015).